N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-3-methylbutanamide
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Description
N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-3-methylbutanamide is a useful research compound. Its molecular formula is C22H30FN3OS and its molecular weight is 403.56. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
Studies on compounds like SB-649868, an orexin 1 and 2 receptor antagonist, detail the metabolism and excretion processes, highlighting the importance of understanding pharmacokinetics in drug development. For instance, the disposition of [14C]SB-649868 was determined in humans, showing principal elimination via feces, with a notable contribution of urinary excretion. Such studies are crucial for developing drugs with optimal absorption, distribution, metabolism, and excretion (ADME) profiles (Renzulli et al., 2011).
Drug Metabolism
Research into the metabolism of drugs like L-735,524, an HIV-1 protease inhibitor, and other related compounds, provides valuable insights into metabolic pathways, identifying major metabolites and their formation processes. This knowledge is essential for predicting drug interactions, optimizing dosing, and improving therapeutic efficacy (Balani et al., 1995).
Novel Psychoactive Substances
Studies on new psychoactive substances (NPS) like MT-45, a designer opioid, highlight the emerging challenges and scientific inquiries in toxicology and forensic science. The characterization of such substances and their effects on human health are critical for public safety and the development of therapeutic interventions (Helander et al., 2014).
Chemical Analysis and Toxicology
Analytical toxicology research, such as the study on 4-Fluoromethylphenidate, demonstrates the application of chemical analysis techniques in identifying and quantifying novel substances. This area is crucial for drug safety, regulatory compliance, and the management of drug abuse cases (Papa et al., 2019).
Properties
IUPAC Name |
N-[1-[4-(4-fluorophenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]-3-methylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30FN3OS/c1-16(2)15-21(27)24-17(3)22(20-5-4-14-28-20)26-12-10-25(11-13-26)19-8-6-18(23)7-9-19/h4-9,14,16-17,22H,10-13,15H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOMOJKDNACVRLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC(C)C(C1=CC=CS1)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.